Cas no 1909324-84-0 ({2-methyl-2-azabicyclo2.2.2octan-6-yl}methanamine dihydrochloride)

• Product Name: {2-methyl-2-azabicyclo2.2.2octan-6-yl}methanamine dihydrochloride
• CAS No: 1909324-84-0
• MDL: MFCD29054979
• CID: 4629121
• PubChem ID: 121553181
• Update Time: 2025-06-26

{2-methyl-2-azabicyclo2.2.2octan-6-yl}methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {2-methyl-2-azabicyclo[2.2.2]octan-6-yl}methanamine dihydrochloride
• {2-methyl-2-azabicyclo2.2.2octan-6-yl}methanamine dihydrochloride

• MDL： MFCD29054979

Additional information on {2-methyl-2-azabicyclo2.2.2octan-6-yl}methanamine dihydrochloride

Professional Introduction to {2-methyl-2-azabicyclo[2.2.2]octan-6-yl}methanamine Dihydrochloride (CAS No. 1909324-84-0)

{2-methyl-2-azabicyclo[2.2.2]octan-6-yl}methanamine dihydrochloride (CAS No. 1909324-84-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate bicyclic structure and functional groups, exhibits unique chemical and biological properties that make it a promising candidate for various therapeutic applications.

The molecular structure of this compound consists of a bicyclic framework with a nitrogen-containing heterocycle, which contributes to its potential as a pharmacophore in drug design. The presence of a methyl group at the 2-position and the specific arrangement of atoms in the bicyclic system enhance its binding affinity to biological targets, making it a valuable scaffold for medicinal chemistry investigations.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. {2-methyl-2-azabicyclo[2.2.2]octan-6-yl}methanamine dihydrochloride, with its complex and rigid structure, offers a unique platform for designing molecules that can interact with biological receptors in a highly specific manner. This specificity is crucial for minimizing side effects and improving therapeutic efficacy.

In particular, the nitrogen atom in the azabicyclo framework can serve as a hydrogen bond acceptor or participate in coordination interactions with metal ions, which are common features in many biologically active compounds. The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in both in vitro and in vivo experimental settings.

Current research efforts are focused on exploring the pharmacological potential of {2-methyl-2-azabicyclo[2.2.2]octan-6-yl}methanamine dihydrochloride as a lead compound for treating various diseases. Studies have demonstrated its ability to modulate enzyme activity and receptor binding, suggesting its utility in addressing conditions such as neurological disorders, inflammation, and infectious diseases. The compound's unique structural features allow it to interact with multiple targets, providing a rationale for its development as a multitargeted drug candidate.

The synthesis of {2-methyl-2-azabicyclo[2.2.2]octan-6-yl}methanamine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to optimize the production process. These methods not only improve efficiency but also enable the introduction of structural modifications to enhance pharmacological properties.

One of the key challenges in developing new drugs is overcoming metabolic degradation and ensuring bioavailability. The rigid bicyclic structure of {2-methyl-2-azabicyclo[2.2.2]octan-6-yl}methanamine dihydrochloride provides stability against enzymatic hydrolysis, which is an important factor for prolonged drug action. Additionally, computational modeling and molecular dynamics simulations have been used to predict how this compound interacts with biological targets at an atomic level, providing insights into its mechanism of action.

The potential therapeutic applications of {2-methyl-2-azabicyclo[2.2.2]octan-6-yl}methanamine dihydrochloride are further supported by preclinical studies that have shown promising results in animal models. These studies have demonstrated the compound's ability to reduce inflammation, alleviate pain, and improve cognitive function without significant side effects. Such findings have generated interest among pharmaceutical companies looking to develop new treatments for chronic diseases.

As research continues to uncover the full therapeutic potential of this compound, collaboration between academic institutions and industry partners will be essential for translating laboratory discoveries into clinical applications. The development pipeline for {2-methyl-2-azabicyclo[2.2.2]octan-6-yl}methanamine dihydrochloride includes several stages, from further preclinical testing to human clinical trials, each requiring rigorous evaluation to ensure safety and efficacy.

The future of drug discovery lies in innovative approaches that leverage structural diversity and biological activity to create effective treatments for complex diseases. {2-methyl-2-azabicyclo[3].3].3]octanamidine hydrochloride represents an example of how carefully designed molecular structures can lead to breakthroughs in medicine. Its unique properties make it a valuable asset in the ongoing quest to develop safer and more effective therapeutic agents.